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Compound of Interest

Compound Name: Fmoc-Phe(4-Br)-OH

Cat. No.: B557891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

Fmoc-Phe(4-Br)-OH, a halogenated amino acid derivative commonly used in peptide

synthesis. Adherence to these guidelines is crucial for ensuring personnel safety and

minimizing environmental impact.

Chemical and Physical Properties
Fmoc-Phe(4-Br)-OH, or N-(9-Fluorenylmethoxycarbonyl)-4-bromo-L-phenylalanine, is a white

to off-white powder. Its chemical structure incorporates a bromine atom, which necessitates

specific handling and disposal considerations.

Safety and Hazard Information
While not classified as acutely toxic, Fmoc-Phe(4-Br)-OH presents a notable environmental

hazard. The primary concern is its potential for long-lasting harmful effects on aquatic life.[1][2]

[3]
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Identifier Information Source

GHS Pictogram
No pictogram required for this

classification
-

Signal Word No signal word required -

Hazard Class
Hazardous to the aquatic

environment, long-term hazard
[1][2][3]

Hazard Category Aquatic Chronic 4 [1][2]

Hazard Statement
H413: May cause long lasting

harmful effects to aquatic life.
[1][2][3]

Precautionary Statements

P273: Avoid release to the

environment. P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.

[3]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling Fmoc-Phe(4-Br)-OH:

Equipment Specification Purpose

Eye Protection
Safety goggles or glasses with

side shields

Protects against dust particles

and splashes.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)
Prevents skin contact.

Body Protection Laboratory coat
Protects clothing and skin from

contamination.

Respiratory Protection
NIOSH-approved N95

respirator or equivalent

Recommended when weighing

or handling the powder to

avoid inhalation of dust.[1][2]
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Experimental Protocols
General Handling and Storage
Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

Recommended long-term storage temperature is between 0°C and 8°C, with some suppliers

suggesting as low as -20°C.[5][6]

Protect from light and moisture to maintain chemical integrity.

Handling:

Before use, allow the container to equilibrate to room temperature in a desiccator to prevent

moisture condensation.

All weighing and handling of the solid compound should be performed in a certified chemical

fume hood to minimize inhalation risk.

Avoid generating dust during handling.

After handling, thoroughly wash hands and decontaminate all work surfaces.

Spill Management Protocol
In the event of a spill, follow these procedures:

Immediate Actions:

Alert personnel in the immediate area and restrict access.

If the spill is substantial or involves other hazardous materials, evacuate the area and

follow institutional emergency procedures.

Spill Cleanup:

Ensure proper PPE is worn before beginning cleanup.
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For solid spills, gently sweep the material to avoid creating dust. Use a scoop and brush to

collect the spilled solid.

Place the collected material into a clearly labeled, sealed container for hazardous waste.

Decontaminate the spill area with an appropriate solvent (e.g., soap and water), followed

by a final rinse.

Collect all cleanup materials (gloves, wipes, etc.) and place them in the hazardous waste

container.

Disposal Protocol
As a halogenated organic compound, Fmoc-Phe(4-Br)-OH must be disposed of as hazardous

waste.

Waste Collection:

Collect all waste containing Fmoc-Phe(4-Br)-OH, including contaminated consumables

and spill cleanup materials, in a designated and clearly labeled hazardous waste

container.

The container should be specifically marked for "Halogenated Organic Waste."[5]

Waste Segregation:

Do not mix halogenated organic waste with non-halogenated waste streams to ensure

proper disposal and to avoid unnecessary disposal costs.[5]

Keep this waste stream separate from acidic, basic, or heavy metal-containing wastes.

Final Disposal:

Arrange for pickup and disposal by a certified hazardous waste management company,

following all local, state, and federal regulations.

Workflow for Safe Handling of Fmoc-Phe(4-Br)-OH
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Caption: Logical workflow for the safe handling of Fmoc-Phe(4-Br)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fmoc-Phe(4-Br)-OH: A Technical Guide to Safe
Handling and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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